2-Butanol
2-Butanol
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
2-Butanol, also known as sec-butyl alcohol or 2-hydroxybutane, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 2-Butanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butanol has been detected in multiple biofluids, such as feces, saliva, and blood. 2-Butanol participates in a number of enzymatic reactions. In particular, 2-butanol can be biosynthesized from butane. 2-Butanol can also be converted into sec-butyl butyrate. 2-Butanol has an odorless taste.
Sec-butyl alcohol appears as a clear colorless liquid with an alcohol odor. Flash point below 0° F. Less dense than water. Vapors heavier than air. Soluble in water. Moderately irritates the eyes and skin. Prolonged and repeated contact may cause defatting and drying of the skin. Vapors may irritate the nose, throat and respiratory tract. May be harmful by ingestion.
Butan-2-ol is a secondary alcohol that is butane substituted by a hydroxy group at position 2. It derives from a hydride of a butane.
2-Butanol, also known as sec-butyl alcohol or 2-hydroxybutane, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 2-Butanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butanol has been detected in multiple biofluids, such as feces, saliva, and blood. 2-Butanol participates in a number of enzymatic reactions. In particular, 2-butanol can be biosynthesized from butane. 2-Butanol can also be converted into sec-butyl butyrate. 2-Butanol has an odorless taste.
Sec-butyl alcohol appears as a clear colorless liquid with an alcohol odor. Flash point below 0° F. Less dense than water. Vapors heavier than air. Soluble in water. Moderately irritates the eyes and skin. Prolonged and repeated contact may cause defatting and drying of the skin. Vapors may irritate the nose, throat and respiratory tract. May be harmful by ingestion.
Butan-2-ol is a secondary alcohol that is butane substituted by a hydroxy group at position 2. It derives from a hydride of a butane.
Brand Name:
Vulcanchem
CAS No.:
78-92-2
VCID:
VC20854441
InChI:
InChI=1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3
SMILES:
CCC(C)O
Molecular Formula:
C4H10O
CH3CHOHCH2CH3
C4H10O
CH3CHOHCH2CH3
C4H10O
Molecular Weight:
74.12 g/mol
2-Butanol
CAS No.: 78-92-2
Cat. No.: VC20854441
Molecular Formula: C4H10O
CH3CHOHCH2CH3
C4H10O
Molecular Weight: 74.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 2-Butanol, also known as sec-butyl alcohol or 2-hydroxybutane, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 2-Butanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Butanol has been detected in multiple biofluids, such as feces, saliva, and blood. 2-Butanol participates in a number of enzymatic reactions. In particular, 2-butanol can be biosynthesized from butane. 2-Butanol can also be converted into sec-butyl butyrate. 2-Butanol has an odorless taste. Sec-butyl alcohol appears as a clear colorless liquid with an alcohol odor. Flash point below 0° F. Less dense than water. Vapors heavier than air. Soluble in water. Moderately irritates the eyes and skin. Prolonged and repeated contact may cause defatting and drying of the skin. Vapors may irritate the nose, throat and respiratory tract. May be harmful by ingestion. Butan-2-ol is a secondary alcohol that is butane substituted by a hydroxy group at position 2. It derives from a hydride of a butane. |
|---|---|
| CAS No. | 78-92-2 |
| Molecular Formula | C4H10O CH3CHOHCH2CH3 C4H10O |
| Molecular Weight | 74.12 g/mol |
| IUPAC Name | butan-2-ol |
| Standard InChI | InChI=1S/C4H10O/c1-3-4(2)5/h4-5H,3H2,1-2H3 |
| Standard InChI Key | BTANRVKWQNVYAZ-UHFFFAOYSA-N |
| SMILES | CCC(C)O |
| Canonical SMILES | CCC(C)O |
| Boiling Point | 211 °F at 760 mm Hg (NIOSH, 2016) 99.5 °C 100 °C 211°F |
| Colorform | Colorless liquid |
| Flash Point | 75 °F (NIOSH, 2016) 24 °C (75 °F) (closed cup) 31 °C (open cup) /dl-2-butanol/ 24 °C c.c. 75°F |
| Melting Point | -175 °F (NIOSH, 2016) -114.7 °C 230 °C -114 °C -114.7°C -115 °C -175°F |
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